Cas no 7205-82-5 (1-methoxy-4-(propane-2-sulfonyl)benzene)

• Product Name: 1-methoxy-4-(propane-2-sulfonyl)benzene
• CAS No: 7205-82-5
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• MDL: MFCD20502265
• CID: 1752233
• PubChem ID: 10932813
• Update Time: 2025-10-14

1-methoxy-4-(propane-2-sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-[(1-methylethyl)sulfonyl]-
• 1-methoxy-4-(propane-2-sulfonyl)benzene
• 1-(Isopropylsulfonyl)-4-methoxybenzene
• 1-methoxy-4-propan-2-ylsulfonylbenzene
• CS-0351066
• SCHEMBL4195254
• QDMNBJRPIRLYRL-UHFFFAOYSA-N
• 7205-82-5
• EN300-95346
• DTXSID101259081
• A1-47516
• 1-Methoxy-4-[(1-methylethyl)sulfonyl]benzene

• MDL： MFCD20502265
• Inchi： 1S/C10H14O3S/c1-8(2)14(11,12)10-6-4-9(13-3)5-7-10/h4-8H,1-3H3
• InChI Key： QDMNBJRPIRLYRL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 214.06642
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-methoxy-4-(propane-2-sulfonyl)benzene

Comprehensive Analysis of 1-Methoxy-4-(propane-2-sulfonyl)benzene (CAS No. 7205-82-5): Properties, Applications, and Industry Trends

1-Methoxy-4-(propane-2-sulfonyl)benzene (CAS No. 7205-82-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfonyl and methoxy functional groups. This aromatic sulfone derivative, often referred to by its systematic name or CAS registry number, exhibits versatile reactivity, making it valuable for synthesizing intermediates in drug discovery and fine chemicals. The compound's molecular structure combines a methoxybenzene core with a propane-2-sulfonyl substituent, creating distinct electronic properties that influence its solubility and binding characteristics.

Recent studies highlight the growing demand for sulfonyl-containing compounds like 7205-82-5 in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential as a building block for crop protection chemicals, aligning with the global push for sustainable agriculture. The compound's stability under physiological conditions has also sparked investigations into its use as a prodrug moiety, addressing pharmaceutical industry needs for improved drug delivery systems.

From a synthetic chemistry perspective, 1-methoxy-4-(propane-2-sulfonyl)benzene serves as an excellent model substrate for studying electrophilic aromatic substitution reactions. Its CAS No. 7205-82-5 frequently appears in patent literature covering novel synthetic methodologies. Analytical chemists value this compound for calibrating HPLC-MS systems due to its predictable fragmentation pattern and UV absorption characteristics at 254 nm.

Environmental considerations surrounding sulfone compounds have led to increased scrutiny of 7205-82-5's biodegradation pathways. Regulatory agencies are particularly focused on understanding its environmental fate, driving research into green chemistry applications. The compound's relatively low volatility and moderate water solubility make it an interesting case study for persistent organic pollutant (POP) assessment frameworks.

Industrial applications of 1-methoxy-4-(propane-2-sulfonyl)benzene extend to material science, where it functions as a monomer for specialty polymers. Its ability to modify polymer chain conformation has shown promise in developing high-performance membranes for gas separation. The electronics industry has explored derivatives of CAS 7205-82-5 as potential organic semiconductors, capitalizing on the sulfone group's electron-withdrawing properties.

Quality control specifications for 7205-82-5 typically require ≥98% purity by HPLC, with strict limits on residual solvents. Advanced characterization techniques like NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular structure. Storage recommendations emphasize protection from moisture and light to maintain stability, with many suppliers offering the compound in amber glass containers under inert atmosphere.

The global market for methoxy-substituted sulfones like 1-methoxy-4-(propane-2-sulfonyl)benzene is projected to grow at 6.2% CAGR through 2030, according to recent market analyses. This growth reflects increasing R&D investments in targeted therapeutics and precision agriculture. Patent activity surrounding CAS 7205-82-5 has surged in the past five years, particularly in China and India, indicating shifting geographical trends in specialty chemical production.

From a safety perspective, standard laboratory precautions apply when handling 7205-82-5, including proper ventilation and personal protective equipment. While not classified as hazardous under current regulations, its LD50 values (oral, rat) suggest moderate toxicity typical of aromatic sulfones. Researchers are advised to consult the compound's SDS documentation for specific handling guidelines.

Emerging applications in catalysis research have identified 1-methoxy-4-(propane-2-sulfonyl)benzene as a potential ligand for transition metal complexes. Its electron-deficient aromatic ring shows interesting coordination behavior with palladium and rhodium catalysts, opening new possibilities for cross-coupling reactions. These developments align with industry demands for more efficient synthetic routes to complex molecules.

Analytical method development for CAS 7205-82-5 has benefited from advances in chromatographic techniques. Recent publications describe optimized reverse-phase HPLC conditions using C18 columns with acetonitrile-water mobile phases. Mass spectral libraries now include characteristic fragmentation patterns for this compound, aiding in its identification during metabolite profiling studies.

The price trajectory of 1-methoxy-4-(propane-2-sulfonyl)benzene reflects broader trends in specialty chemicals markets. Current quotations range from $120-$180 per gram at research quantities, with bulk pricing available for industrial users. Supply chain considerations have become increasingly important, with manufacturers implementing dual sourcing strategies to ensure consistent availability.